Cas no 625115-02-8 (3-Iodo-4-(trifluoromethyl)pyridine)

• Product Name: 3-Iodo-4-(trifluoromethyl)pyridine
• CAS No: 625115-02-8
• MF: C₆H₃F₃IN
• MW: 272.99440407753
• CID: 499699
• PubChem ID: 23436929
• Update Time: 2025-07-23

3-Iodo-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-(trifluoromethyl)-pyridine
• 3-Iodo-4-(trifluoromethyl)pyridine
• Pyridine,3-iodo-4-(trifluoromethyl)
• 625115-02-8
• AC-23347
• MFCD11044367
• EN300-101615
• AT13169
• FT-0733177
• Q-101482
• SCHEMBL5700383
• LIAVQUCOXXXHNI-UHFFFAOYSA-N
• AKOS015891981
• A8640
• DTXSID30634094
• DB-002513

• Inchi： 1S/C6H3F3IN/c7-6(8,9)4-1-2-11-3-5(4)10/h1-3H
• InChI Key： LIAVQUCOXXXHNI-UHFFFAOYSA-N
• SMILES： IC1C=NC=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 272.92600
• Monoisotopic Mass: 272.926
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12.9A^2

Experimental Properties

• Density: 1.975
• Boiling Point: 235.803°C at 760 mmHg
• Flash Point: 96.41°C
• Refractive Index: 1.523
• PSA: 12.89000
• LogP: 2.70500

Additional information on 3-Iodo-4-(trifluoromethyl)pyridine

Professional Introduction to 3-Iodo-4-(trifluoromethyl)pyridine (CAS No. 625115-02-8)

3-Iodo-4-(trifluoromethyl)pyridine, a compound with the chemical identifier CAS No. 625115-02-8, is a highly versatile intermediate in the realm of pharmaceutical and agrochemical research. This heterocyclic aromatic compound features a pyridine core substituted with an iodo group at the 3-position and a trifluoromethyl group at the 4-position. These functional groups make it a valuable building block for synthesizing a wide array of derivatives with potential biological activities.

The trifluoromethyl group is particularly significant in medicinal chemistry due to its ability to modulate metabolic stability, lipophilicity, and binding affinity of drug candidates. Its electron-withdrawing nature enhances the electronic properties of the molecule, influencing both its reactivity and its interactions with biological targets. In contrast, the iodo substituent provides a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, enabling the construction of more complex molecular architectures.

Recent advancements in drug discovery have highlighted the importance of fluorinated pyridines in developing novel therapeutics. For instance, studies have demonstrated that compounds incorporating trifluoromethylpyridine moieties exhibit enhanced efficacy against certain diseases, including cancer and infectious disorders. The introduction of fluorine atoms can improve pharmacokinetic profiles by increasing metabolic resistance and reducing susceptibility to degradation enzymes. Additionally, the iodo group allows for facile introduction of other functional groups, making this compound a cornerstone in synthetic strategies.

In the context of modern pharmaceutical research, 3-Iodo-4-(trifluoromethyl)pyridine has been utilized in the development of kinase inhibitors, which are critical in targeting various forms of cancer. The trifluoromethyl group's ability to enhance binding interactions with protein targets has been leveraged to create more potent and selective inhibitors. Furthermore, the pyridine scaffold is commonly found in biologically active molecules due to its ability to form hydrogen bonds and participate in hydrophobic interactions with receptors.

The compound's utility extends beyond oncology into other therapeutic areas. For example, researchers have explored its potential in antiviral and antibacterial applications. The unique electronic properties imparted by the trifluoromethyl group can influence how the molecule interacts with viral proteases or bacterial enzymes, potentially leading to novel treatment modalities. Moreover, the iodo substituent facilitates further derivatization, allowing chemists to fine-tune the molecular structure for optimal biological activity.

Synthetic methodologies have also seen significant innovation with the use of 3-Iodo-4-(trifluoromethyl)pyridine. Catalytic processes have been developed to introduce additional functional groups at specific positions on the pyridine ring, enabling the rapid assembly of complex drug candidates. These advances have accelerated the pace of drug discovery by providing efficient routes to high-value intermediates.

The compound's role in material science is another area of growing interest. Fluorinated pyridines contribute unique properties to materials used in electronics and coatings due to their electronic and steric characteristics. The combination of fluorine atoms and heterocyclic rings can lead to materials with enhanced thermal stability and chemical resistance, making them suitable for demanding applications.

In conclusion, 3-Iodo-4-(trifluoromethyl)pyridine (CAS No. 625115-02-8) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its structural features—specifically the trifluoromethyl and iodo groups—make it an indispensable tool for synthetic chemists seeking to develop novel bioactive molecules. As research continues to uncover new therapeutic targets and innovative synthetic strategies, this compound will undoubtedly remain at the forefront of scientific exploration.